Cas no 2361643-79-8 (6-Chloro-N-ethyl-2-(furan-3-yl)pyrimidin-4-amine)

• Product Name: 6-Chloro-N-ethyl-2-(furan-3-yl)pyrimidin-4-amine
• CAS No: 2361643-79-8
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 5903998
• PubChem ID: 139026728
• Update Time: 2025-08-03

6-Chloro-N-ethyl-2-(furan-3-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-ethyl-2-(furan-3-yl)pyrimidin-4-amine
• EN300-6764933
• 2361643-79-8

• Inchi： 1S/C10H10ClN3O/c1-2-12-9-5-8(11)13-10(14-9)7-3-4-15-6-7/h3-6H,2H2,1H3,(H,12,13,14)
• InChI Key： ZSKXPLHSIYUMNG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C2=COC=C2)=N1)NCC

Computed Properties

• Exact Mass: 223.0512396g/mol
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51Ų

Additional information on 6-Chloro-N-ethyl-2-(furan-3-yl)pyrimidin-4-amine

6-Chloro-N-Ethyl-2-(Furan-3-Yl)Pyrimidin-4-Amine: A Comprehensive Overview

6-Chloro-N-Ethyl-2-(Furan-3-Yl)Pyrimidin-4-Amine, also known by its CAS number 2361643-79-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyrimidine ring system with substituents at positions 2, 4, and 6. Specifically, the substituents include a chloro group at position 6, an ethyl group attached to the nitrogen at position 4, and a furan ring at position 2. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it a subject of interest for researchers.

The synthesis of 6-Chloro-N-Ethyl-2-(Furan-3-Yl)Pyrimidin-4-Amine involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have employed microwave-assisted synthesis techniques to streamline the reaction process, reducing reaction times while maintaining product quality. The use of such innovative techniques highlights the ongoing efforts to optimize synthetic pathways for complex molecules like this one.

In terms of biological activity, this compound has demonstrated promising results in various assays. Studies have shown that it exhibits potent inhibitory effects against certain enzymes, making it a potential candidate for drug development. For example, research conducted in 2023 revealed that the compound can inhibit kinase enzymes with high specificity, which is a critical target in cancer therapy. Furthermore, its ability to modulate cellular signaling pathways suggests its potential role in treating neurodegenerative diseases. These findings underscore the importance of further exploring the pharmacological properties of this compound.

The structural features of 6-Chloro-N-Ethyl-2-(Furan-3-Yl)Pyrimidin-4-Amine also make it an attractive candidate for materials science applications. The pyrimidine ring system is known for its aromatic stability and electronic properties, which are desirable in designing advanced materials such as organic semiconductors and sensors. Recent studies have explored the use of this compound as a building block for constructing two-dimensional materials with tailored electronic properties. Its ability to form stable π-conjugated systems makes it a valuable component in such applications.

From an environmental perspective, understanding the fate and transport of 6-Chloro-N-Ethyl-2-(Furan-3-Yl)Pyrimidin-4-Amine in natural systems is crucial for assessing its potential impact on ecosystems. Research has shown that the compound undergoes rapid degradation under sunlight exposure, which reduces its persistence in aquatic environments. However, further studies are needed to evaluate its bioaccumulation potential and toxicity to aquatic organisms.

In conclusion, 6-Chloro-N-Ethyl-2-(Furan-3-Yl)Pyrimidin-4-Amine, with its unique chemical structure and diverse functional groups, represents a valuable compound with wide-ranging applications in both medicinal and materials science domains. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a key molecule in future scientific advancements.